molecular formula C10H7F6N B8399950 1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)-

1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)-

Cat. No.: B8399950
M. Wt: 255.16 g/mol
InChI Key: JWPPWOXPIMLCLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H7F6N and its molecular weight is 255.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F6N

Molecular Weight

255.16 g/mol

IUPAC Name

4,5-bis(trifluoromethyl)-2,3-dihydro-1H-isoindole

InChI

InChI=1S/C10H7F6N/c11-9(12,13)7-2-1-5-3-17-4-6(5)8(7)10(14,15)16/h1-2,17H,3-4H2

InChI Key

JWPPWOXPIMLCLO-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(CN1)C(=C(C=C2)C(F)(F)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,2-Bis(bromomethyl)-3,4-bis(trifluoromethyl)benzene (120 g., 0.3 mol.) in 450 ml. of ethanol is refluxed and treated with a solution of the sodium salt of p-methyl-benzene sulfonamide prepared by dissolving sodium (15.2 g., 0.66 mol.) in a mixture of p-methylbenzenesulfonamide (51.2 g., 0.3 mol.) in 650 ml. of methanol. The mixture is refluxed for two hours, cooled, neutralized with acetic acid and filtered to give 4,5-bis(trifluoromethyl)-2,3-di-hydro-1H-isoindole.
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1,2-Bis(bromomethyl)-3,4-bis(trifluoromethyl)benzene
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120 g
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15.2 g
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51.2 g
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